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Compound of Interest

Compound Name: Riboflavin-d3

Cat. No.: B12409813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and analytical

applications of Riboflavin-d3. It is intended to serve as a valuable resource for professionals in

research and drug development who utilize isotopically labeled compounds.

Safety and Handling
Riboflavin-d3, a deuterated form of Vitamin B2, shares similar safety and handling

characteristics with its non-labeled counterpart. As a stable, non-radioactive isotope, it does not

pose any radiological hazard. The following data is compiled from various Safety Data Sheets

(SDS) for Riboflavin and its deuterated analogs.

Physical and Chemical Properties
The physical and chemical properties of Riboflavin-d3 are comparable to that of Riboflavin.

The primary difference is the increased molecular weight due to the presence of three

deuterium atoms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12409813?utm_src=pdf-interest
https://www.benchchem.com/product/b12409813?utm_src=pdf-body
https://www.benchchem.com/product/b12409813?utm_src=pdf-body
https://www.benchchem.com/product/b12409813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₇H₁₇D₃N₄O₆

Molecular Weight 379.38 g/mol

Appearance White to yellow solid

Melting Point Approximately 280-290°C (decomposes)

Solubility
Soluble in DMSO. Sparingly soluble in water

and alcohol; insoluble in ether and chloroform.

Storage

Store at -20°C in a sealed container, protected

from moisture and light. For solutions in solvent,

store at -80°C for up to 6 months or -20°C for up

to 1 month.

Hazard Identification and First Aid
Riboflavin-d3 is not classified as a hazardous substance. However, standard laboratory safety

practices should always be observed.

Hazard Precaution / First Aid Measure

Eye Contact

May cause mild irritation. Wear safety glasses.

In case of contact, rinse immediately with plenty

of water for at least 15 minutes.[1][2]

Skin Contact

May cause mild irritation. Wear protective

gloves and clothing. In case of contact, wash off

immediately with plenty of water.[1][2]

Inhalation
May cause respiratory tract irritation. Avoid

inhaling dust. If inhaled, move to fresh air.

Ingestion

May be harmful if swallowed in large amounts.

Do NOT induce vomiting. Get medical attention

if symptoms occur.[2]
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Stability and Reactivity
Condition to Avoid Incompatible Materials

Exposure to light, excess heat, and dust

formation.[1]

Strong oxidizing agents, bases, and reducing

agents.[1]

Experimental Applications and Protocols
The primary application of Riboflavin-d3 is as an internal standard for the quantitative analysis

of Riboflavin in biological matrices by liquid chromatography-tandem mass spectrometry (LC-

MS/MS). Its deuterated nature ensures that it co-elutes with the analyte of interest (Riboflavin)

but is distinguishable by its higher mass, allowing for accurate quantification.

Quantification of Riboflavin in Human Plasma by LC-
MS/MS
This protocol is a representative example of how Riboflavin-d3 is used as an internal

standard.

2.1.1. Sample Preparation (Protein Precipitation)

To 100 µL of human plasma, add 75 µL of a working solution of Riboflavin-d3 (as the

internal standard).

Add 125 µL of 0.1 M zinc sulfate to precipitate the plasma proteins.

Vortex the mixture thoroughly.

Centrifuge the sample to pellet the precipitated proteins.

Collect the supernatant for LC-MS/MS analysis.

2.1.2. Liquid Chromatography

Column: A C18 reversed-phase column is typically used.
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Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component

(e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol

with 0.1% formic acid).

Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

Injection Volume: 5-10 µL of the prepared sample supernatant.

2.1.3. Tandem Mass Spectrometry

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Riboflavin: Monitor the transition of the precursor ion (m/z) to a specific product ion.

Riboflavin-d3: Monitor the transition of the deuterated precursor ion (m/z) to its

corresponding product ion. The exact m/z values will be slightly higher than those of

unlabeled Riboflavin due to the deuterium atoms.

Quantification: The concentration of Riboflavin in the plasma sample is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing it to a

calibration curve prepared with known concentrations of Riboflavin.

Biological Role and Metabolic Pathway
Riboflavin itself is a crucial vitamin that, once ingested, is converted into its biologically active

forms: flavin mononucleotide (FMN) and flavin adenine dinucleotide (FAD). These

flavocoenzymes are essential for a multitude of redox reactions central to metabolism.

Riboflavin Metabolism and Function
The following diagram illustrates the conversion of Riboflavin to FMN and FAD, and their

subsequent role as electron carriers in the mitochondrial electron transport chain, which is

fundamental for cellular energy production.
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Caption: Metabolic pathway of Riboflavin to FMN and FAD and their roles in the electron

transport chain.

Experimental Workflow for Quantification
The following diagram outlines a typical workflow for the quantification of Riboflavin in a

biological sample using Riboflavin-d3 as an internal standard.
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Caption: Workflow for quantifying Riboflavin using Riboflavin-d3 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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